Cas no 186201-89-8 (tert-butyl (4aR,7aR)-2,3,4,4a,5,6,7,7a-octahydropyrrolo[3,4-b]pyridine-1-carboxylate)

• Product Name: tert-butyl (4aR,7aR)-2,3,4,4a,5,6,7,7a-octahydropyrrolo[3,4-b]pyridine-1-carboxylate
• CAS No: 186201-89-8
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD15072062
• CID: 1084547
• PubChem ID: 1519436
• Update Time: 2025-10-30

tert-butyl (4aR,7aR)-2,3,4,4a,5,6,7,7a-octahydropyrrolo[3,4-b]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (4aR,7aR)-tert-Butyl octahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxylate
• 2-Methyl-2-propanyl (4aR,7aR)-octahydro-1H-pyrrolo[3,4-b]pyridine -1-carboxylate
• tert-butyl (4aR,7aR)-2,3,4,4a,5,6,7,7a-octahydropyrrolo[3,4-b]pyridine-1-carboxylate
• tert-Butyl rel-(4aR,7aR)-octahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxylate
• 181141-40-2
• D77956
• CS-WAA0275
• tert-butyl (4aR*,7aR*)-octahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxylate
• TERT-BUTYL (4AR,7AR)-OCTAHYDROPYRROLO[3,4-B]PYRIDINE-1-CARBOXYLATE
• MFCD15072062
• A880681
• cis-tert-butyl octahydro-1h-pyrrolo[3,4-b]pyridine-1-carboxylate
• racemic tert-butyl (4aR*,7aR*)-octahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxylate
• rel-1,1-dimethylethyl (4aR,7aR)-octahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxylate
• TERT-BUTYL (4AR,7AR)-OCTAHYDRO-1H-PYRROLO[3,4-B]PYRIDINE-1-CARBOXYLATE
• SCHEMBL1982884
• CS-15625
• (4aR,7aR)-tert-Butyloctahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxylate
• (4aR,7aR)-rel-tert-Butyl octahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxylate
• CS-WAA0063
• AKOS022183447
• tert-Butyl cis-octahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxylate
• (4AS,7AS)-TERT-BUTYL OCTAHYDROPYRROLO[3,4-B]PYRIDINE-1-CARBOXYLATE
• CS-0037523
• 1H-Pyrrolo[3,4-b]pyridine-1-carboxylic acid, octahydro-, 1,1-dimethylethyl ester, (4aR,7aR)-rel-
• tert-butyloctahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxylate
• cis-octahydro-pyrrolo[3,4-b]pyridine-1-carboxylic acid tert-butyl ester
• LGEWGFOMLJQHLL-ZJUUUORDSA-N
• AM805795
• A881015
• (4aR,7aR)-1-Boc-2,3,4,4a,5,6,7,7a-octahydropyrrolo[3,4-b]pyridine
• 186201-89-8

• MDL： MFCD15072062
• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-6-4-5-9-7-13-8-10(9)14/h9-10,13H,4-8H2,1-3H3/t9-,10+/m1/s1
• InChI Key： LGEWGFOMLJQHLL-ZJUUUORDSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@H]2CNC[C@H]12)=O

Computed Properties

• Exact Mass: 226.16800
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 1.87200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on tert-butyl (4aR,7aR)-2,3,4,4a,5,6,7,7a-octahydropyrrolo[3,4-b]pyridine-1-carboxylate

Comprehensive Overview of tert-butyl (4aR,7aR)-2,3,4,4a,5,6,7,7a-octahydropyrrolo[3,4-b]pyridine-1-carboxylate (CAS No. 186201-89-8)

The compound tert-butyl (4aR,7aR)-2,3,4,4a,5,6,7,7a-octahydropyrrolo[3,4-b]pyridine-1-carboxylate (CAS No. 186201-89-8) is a highly specialized intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structure, featuring a pyrrolopyridine core, makes it a valuable building block for the development of bioactive molecules. Researchers and manufacturers frequently seek this compound due to its role in synthesizing complex heterocycles, which are pivotal in drug discovery and development.

One of the key reasons for the growing interest in tert-butyl (4aR,7aR)-2,3,4,4a,5,6,7,7a-octahydropyrrolo[3,4-b]pyridine-1-carboxylate is its applicability in medicinal chemistry. The compound's stereochemistry, denoted by the (4aR,7aR) configuration, is critical for achieving high enantioselectivity in chiral synthesis. This attribute aligns with the current trend in pharmaceutical research, where enantiopure compounds are increasingly demanded to minimize side effects and enhance therapeutic efficacy. As such, this compound is often explored in the context of central nervous system (CNS) drug development and enzyme inhibition studies.

In addition to its pharmaceutical relevance, CAS No. 186201-89-8 is also a subject of interest in green chemistry and sustainable synthesis. With the global push toward environmentally friendly practices, researchers are investigating efficient catalytic methods to produce this compound with minimal waste and energy consumption. Topics like microwave-assisted synthesis and flow chemistry are frequently associated with its production, as these techniques reduce reaction times and improve yields.

The compound's nomenclature, tert-butyl (4aR,7aR)-2,3,4,4a,5,6,7,7a-octahydropyrrolo[3,4-b]pyridine-1-carboxylate, may appear complex, but it provides precise information about its structure. The tert-butyl group acts as a protecting group for the nitrogen atom, while the pyrrolopyridine scaffold offers a versatile platform for further functionalization. This dual functionality makes it a sought-after reagent in peptide coupling reactions and cross-coupling methodologies, which are widely used in modern organic synthesis.

From a commercial perspective, the demand for CAS No. 186201-89-8 is driven by its role in producing high-value intermediates for API (Active Pharmaceutical Ingredient) manufacturing. Companies specializing in custom synthesis and contract research organizations (CROs) often list this compound in their portfolios, catering to clients in the life sciences sector. Its stability under various conditions further enhances its appeal for large-scale applications.

In summary, tert-butyl (4aR,7aR)-2,3,4,4a,5,6,7,7a-octahydropyrrolo[3,4-b]pyridine-1-carboxylate (CAS No. 186201-89-8) is a multifaceted compound with significant implications in drug discovery, sustainable chemistry, and industrial synthesis. Its structural complexity and functional versatility position it as a critical component in advancing scientific and technological innovations in the chemical and pharmaceutical fields.